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Compound of Interest

Compound Name: 3,7-Dimethyloctan-3-ol

Cat. No.: B3427242 Get Quote

For laboratory professionals engaged in scientific research and drug development, ensuring a

safe and efficient workflow is paramount. This guide provides essential safety and logistical

information for the handling of 3,7-Dimethyloctan-3-ol, offering procedural guidance to

mitigate risks and streamline operations.

Physicochemical and Toxicological Data
Understanding the fundamental properties of 3,7-Dimethyloctan-3-ol is the first step toward

safe handling. The following tables summarize key quantitative data for this compound.
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Physical and Chemical Properties

Molecular Formula C10H22O[1][2]

Molecular Weight 158.28 g/mol [1][3][4]

Appearance Colorless liquid[1]

Odor Floral, sweetish[5]

Boiling Point 194.5 ± 8.0 °C at 760 mmHg[2]

Flash Point 76.1 ± 0.0 °C[2]

Density 0.8 ± 0.1 g/cm³[2]

Solubility
Soluble in organic solvents like ethanol and

ether; sparingly soluble in water.[6][7]

Vapor Pressure 0.1 ± 0.8 mmHg at 25°C[2]

Toxicological Information

Acute Oral Toxicity (LD50) >5 g/kg (Rat)[2]

Hazard Statements

Causes skin irritation.[5][8][9] May cause an

allergic skin reaction.[5][8] Causes serious eye

irritation.[5][8][9] Combustible liquid.[5][9][10]

Toxic to aquatic life.[5][10]

Precautionary Statements

Wear protective gloves/protective clothing/eye

protection/face protection.[4][5][8][9] Avoid

breathing dust/fume/gas/mist/vapors/spray.[5][8]

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.[5][9][10] Avoid release to the

environment.[5][10]

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment is your primary defense against chemical exposure.

The following PPE is mandatory when handling 3,7-Dimethyloctan-3-ol:

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[5][11]

Skin Protection:

Gloves: Chemical-resistant gloves are required. Always inspect gloves before use and

remove them with care to avoid skin contamination.[2][4][5]

Clothing: Wear suitable protective clothing to prevent skin exposure.[1][4] In case of

potential splashing, an apron or chemical-resistant suit should be considered.[5]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH-certified respirator with an appropriate cartridge.[2][5][11]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a standardized operational plan minimizes the risk of accidents and ensures

procedural consistency.

Preparation:

Ensure the work area is well-ventilated.[4][5] A chemical fume hood is recommended for

handling this substance.[12]

Locate the nearest safety shower and eyewash station before beginning work.

Confirm that all necessary PPE is available and in good condition.

Keep containers tightly closed when not in use.[4][10]

Handling:

Avoid contact with skin, eyes, and clothing.[4][5]

Do not breathe mists or vapors.[4][5]
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Keep the chemical away from heat, sparks, and open flames.[4][5][10]

Use non-sparking tools for transfers and manipulations.[12]

Wash hands thoroughly after handling.[4][10]

Storage:

Store in a cool, dry, and well-ventilated area.[4][9]

Keep containers tightly sealed to prevent leakage.[4][5]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[9]

Disposal Plan
Proper disposal of 3,7-Dimethyloctan-3-ol and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste:

Dispose of contents and container in accordance with local, state, and federal regulations.

[10]

Do not dispose of the chemical down the drain.[5]

Collect waste in a suitable, labeled, and closed container.[11]

Contaminated Materials:

Any materials that have come into contact with 3,7-Dimethyloctan-3-ol, such as

absorbent pads or contaminated PPE, should be treated as hazardous waste and

disposed of accordingly.

Contaminated clothing should be removed and washed before reuse.[4][8]

Emergency Procedures: Chemical Spill Workflow
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In the event of a spill, a clear and immediate response is critical. The following diagram outlines

the logical workflow for managing a 3,7-Dimethyloctan-3-ol spill.

Chemical Spill Response Workflow for 3,7-Dimethyloctan-3-ol

Immediate Actions

Assessment & Containment

Cleanup & Decontamination

Evacuate the immediate area.

Alert others in the vicinity.

If safe, remove ignition sources.

Assess the spill size and risk.

Don appropriate PPE.

Contain the spill with absorbent material.

Absorb the spilled material.

Collect waste in a labeled, sealed container.

Decontaminate the spill area.

Dispose of waste according to regulations.
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Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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